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Introduction: Unveiling 2-lodophenol

2-lodophenol, an organoiodine compound, is a pivotal intermediate in the landscape of
modern organic synthesis.[1][2] Identified by the CAS Number 533-58-4, this aromatic
compound is structurally defined by a phenol ring substituted with an iodine atom at the ortho
position.[2][3] Its chemical formula is CeHsIO.[3][4][5][6][7][8][9][10][11] The unique
juxtaposition of a hydroxyl group and an iodine atom on the benzene ring imparts a distinct
reactivity profile, making it a versatile building block for the synthesis of complex molecules,
particularly in the pharmaceutical and agrochemical industries.[1][2] This guide provides a
comprehensive overview of 2-lodophenol, delving into its chemical and physical properties,
synthesis, applications, and safety considerations.

Chemical Structure of 2-lodophenol:
o |[UPAC Name: 2-iodophenol[4][8]
e Synonyms: o-lodophenol, ortho-lodophenol, 1-iodo-2-hydroxybenzene[3][4]

e InChl Key: KQDJTBPASNJQFQ-UHFFFAOYSA-N[4][5][7][12][13]
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e Canonical SMILES: C1=CC=C(C(=C1)O)I[3][4][8]

Physicochemical Properties of 2-lodophenol

2-lodophenol typically appears as a white to off-white or pale yellow crystalline solid or semi-
solid at room temperature.[3][4][5][6][11] It is known to be sensitive to light and should be
stored accordingly.[4][5] The compound is sparingly soluble in water but exhibits good solubility
in organic solvents such as ethanol, ether, and chloroform.[4][5]

Property Value Source(s)
Molecular Weight 220.01 g/mol [51[71181[91[10]
Melting Point 37-40 °C (lit.) 519111 1][12]
Boiling Point 186-187 °C / 160 mmHg (lit.) [51191111][12]
Density 1.947 g/mL at 25 °C (lit.) [5][9][11][12][14]
pKa 8.51 (at 25 °C) [3][5]

Flash Point >230 °F [5][9]

Synthesis of 2-lodophenol: A Methodological
Overview

The synthesis of 2-iodophenol can be achieved through various routes. A common laboratory-
scale method involves the direct iodination of phenol. However, this reaction often yields a
mixture of 2- and 4-iodo derivatives.[3] A more selective method involves the reaction of phenol
with iodine in the presence of an oxidizing agent.

Experimental Protocol: Synthesis via lodination of
Phenol with Hydrogen Peroxide

This protocol describes a straightforward and relatively green method for the synthesis of 2-
iodophenol. The causality behind this experimental choice lies in the in-situ generation of an
electrophilic iodine species by hydrogen peroxide, which then reacts with the electron-rich
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phenol ring. The ortho-directing effect of the hydroxyl group favors substitution at the 2- and 4-

positions.

Step-by-Step Methodology:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve phenol
(1.0 equivalent) in water at room temperature.

Addition of Reagents: To the stirred solution, add iodine (0.5 equivalents).
Initiation of Reaction: Slowly add hydrogen peroxide (1.0 equivalent) to the mixture.

Reaction Monitoring: Allow the reaction to stir at room temperature for 24 hours. The
progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

Work-up: After completion of the reaction, the mixture is typically washed with distilled water
and extracted with an organic solvent like dichloromethane (CH2ClI2).[15]

Purification: The combined organic phases are dried over anhydrous sodium sulfate
(Na2S0a4), and the solvent is removed under reduced pressure. The resulting crude product
is then purified by column chromatography on silica gel using a hexane/ethyl acetate eluent
system to isolate 2-iodophenol.[15][16]

This method has been reported to yield 2-iodophenol in approximately 49% vyield, with 2,6-

diiodophenol as a notable by-product.[5][15]
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Caption: Sonogashira coupling of 2-lodophenol.

Safety and Handling

2-lodophenol is considered harmful if swallowed, inhaled, or in contact with skin. [4][8][17]It
can cause skin, eye, and respiratory tract irritation. [4][18][19]Therefore, appropriate personal
protective equipment (PPE), including gloves, safety goggles, and a lab coat, should be worn
when handling this chemical. [17][18][19][20]Work should be conducted in a well-ventilated
area or under a chemical fume hood. [18][20]It is stable under normal conditions but is
incompatible with strong oxidizing agents. [4][5][9][11][18][20] First Aid Measures:

 In case of eye contact: Immediately flush with plenty of water for at least 15 minutes. [18]
[19]* In case of skin contact: Wash off with soap and plenty of water. [18][19]* If inhaled:
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Move the person into fresh air. [18][19]* If swallowed: Rinse mouth with water. Do NOT
induce vomiting. [19] In all cases of exposure, seek immediate medical attention. [4][18][19]

Spectral Data for Characterization

The structure of 2-iodophenol can be confirmed using various spectroscopic techniques.

e 1H NMR: The proton NMR spectrum of 2-iodophenol in CDCIs would typically show signals
for the aromatic protons in the range of 6.5-7.8 ppm and a broad singlet for the hydroxyl
proton. [16]The splitting pattern of the aromatic protons provides information about their
relative positions.

e 13C NMR: The carbon NMR spectrum would show six distinct signals for the six carbon
atoms of the benzene ring.

» IR Spectroscopy: The infrared spectrum is characterized by a broad absorption band for the
O-H stretch of the phenolic hydroxyl group, typically in the region of 3200-3600 cm~1. [21]A
strong C-O stretching vibration is also observed around 1200 cm~1. [21]* Mass
Spectrometry: The mass spectrum would show a molecular ion peak (M*) at m/z = 220,
corresponding to the molecular weight of 2-iodophenol. [8]

Conclusion

2-lodophenol is a compound of significant interest to the scientific and industrial communities.
Its well-defined structure and predictable reactivity make it an indispensable tool in the
synthesis of a wide range of valuable organic molecules. A thorough understanding of its
properties, synthesis, and handling is crucial for its effective and safe utilization in research and
development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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